Cas no 79026-61-2 (Propanal, 2-methyl-3-(phenylmethoxy)-, (2R)-)

• Product Name: Propanal, 2-methyl-3-(phenylmethoxy)-, (2R)-
• CAS No: 79026-61-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 533501
• PubChem ID: 10932000
• Update Time: 2025-04-19

Propanal, 2-methyl-3-(phenylmethoxy)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Propanal, 2-methyl-3-(phenylmethoxy)-, (2R)-
• 79026-61-2
• DTXSID80448749
• SCHEMBL5228321

• Inchi： 1S/C11H14O2/c1-10(7-12)8-13-9-11-5-3-2-4-6-11/h2-7,10H,8-9H2,1H3/t10-/m0/s1
• InChI Key： XYUPRHVYEKOWCD-JTQLQIEISA-N
• SMILES： O(CC1C=CC=CC=1)C[C@H](C=O)C

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų